![molecular formula C8H11N3 B1289888 (2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine CAS No. 556104-19-9](/img/structure/B1289888.png)
(2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine” is a chemical compound with the molecular formula C8H13Cl2N3. It has a molecular weight of 222.11 g/mol . This compound is also known by other names such as SCHEMBL7216550, AKOS015966348, and AT21571 .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been reported in the literature . These compounds have been synthesized as part of a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 .
Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrrolo[2,3-b]pyridine core. The InChI representation of the molecule is InChI=1S/C8H11N3.2ClH/c9-4-6-3-7-1-2-10-8(7)11-5-6;;/h3,5H,1-2,4,9H2,(H,10,11);2*1H
.
Chemical Reactions Analysis
The compound “this compound” and its derivatives have shown potent activities against FGFR1, 2, and 3 . For instance, compound 4h exhibited potent FGFR inhibitory activity with IC50 values of 7, 9, 25, and 712 nM for FGFR1–4, respectively .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 222.11 g/mol, a hydrogen bond donor count of 4, a hydrogen bond acceptor count of 3, and a rotatable bond count of 1 . The topological polar surface area is 50.9 Ų .
Scientific Research Applications
Chemical Scaffolds for Drug Discovery
The compound (2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine serves as a low molecular weight polar scaffold, which is useful in the construction of compound libraries for new drug discovery. The practical synthesis of derivatives of this bicyclic scaffold has been developed based on cycloaddition reactions, demonstrating the potential to generate libraries of 3D-shaped molecules for drug discovery applications (Yarmolchuk et al., 2011).
Synthesis and Transformations
The compound has been involved in reactions that afford a number of substituted 3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridines, indicating its utility in chemical synthesis. The character of the substituent in the thieno[2,3-b]pyridine ring determines the possibility of the reaction and the yield of the product, showcasing the compound's versatility in synthetic chemistry (Kaigorodova et al., 2004).
Stabilizing Parallel Turn Conformations
A related scaffold, tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine, was designed to stabilize parallel turn conformations, suggesting that derivatives of this compound could potentially be used to influence peptide conformations in a targeted manner (Bucci et al., 2018).
Anticonvulsant Agents
Some derivatives of 3-aminomethyl pyridine, a compound structurally related to this compound, have been synthesized and screened for anticonvulsant activity. These derivatives exhibited seizures protection in various models, highlighting the potential therapeutic applications of this compound derivatives in neurological disorders (Pandey & Srivastava, 2011).
Mechanism of Action
Future Directions
The future directions for the research on “(2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine” and its derivatives could involve further exploration of their potential as FGFR inhibitors for cancer therapy . In particular, compound 4h, which has shown potent FGFR inhibitory activity and has a low molecular weight, could be an appealing lead compound for subsequent optimization .
properties
IUPAC Name |
2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-5-ylmethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3/c9-4-6-3-7-1-2-10-8(7)11-5-6/h3,5H,1-2,4,9H2,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIXSAEKHVBJLRY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C1C=C(C=N2)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.